Cas no 2138215-17-3 (N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide)

• Product Name: N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide
• CAS No: 2138215-17-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6349612
• PubChem ID: 165450755
• Update Time: 2025-05-20

N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide
• 2138215-17-3
• EN300-712383

• Inchi： 1S/C10H17NO2/c1-13-8-10(12)11-7-6-9-4-2-3-5-9/h2-3,9H,4-8H2,1H3,(H,11,12)
• InChI Key： IFEJLDGQKRLRKW-UHFFFAOYSA-N
• SMILES： O(C)CC(NCCC1CC=CC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide

Professional Introduction to N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide (CAS No. 2138215-17-3)

N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide, identified by the CAS number 2138215-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of amides characterized by a cyclopentene moiety fused to an ethyl chain, which confers unique structural and functional properties. The presence of a methoxy group at the acetamide moiety further enhances its reactivity and potential biological activity, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide incorporates a cyclopentene ring, which is a common structural motif in natural products and pharmacologically active molecules. The cyclopentene ring is known for its stability and flexibility, which can contribute to favorable pharmacokinetic properties. Additionally, the ethyl chain extending from the cyclopentene ring introduces additional conformational freedom, allowing for diverse interactions with biological targets. The methoxy group at the acetamide position serves as a key functional handle, enabling further derivatization and modification to tailor its biological activity.

In recent years, there has been growing interest in the development of novel amide-based compounds due to their broad spectrum of biological activities. Amides are versatile pharmacophores that can modulate various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The incorporation of a cyclopentene ring into amide structures has been shown to enhance binding affinity and selectivity, making these compounds attractive for therapeutic applications. N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide is no exception and has been investigated for its potential role in modulating biological processes.

One of the most compelling aspects of N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide is its potential application in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, studies have suggested that amide derivatives with cyclopentene rings can interact with hydrophobic pockets in protein targets, leading to potent inhibition. The methoxy group at the acetamide position can further enhance these interactions by participating in hydrogen bonding or hydrophobic interactions. This dual functionality makes N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide a promising scaffold for drug design.

The synthesis of N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the cyclopentene ring, followed by the introduction of the ethyl chain and the methoxy group at the acetamide position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and functional group compatibility. These synthetic strategies are crucial for producing complex molecules like N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide with minimal side reactions.

In addition to its synthetic significance, N-[2-(cyclopent-3-en-1-yl)ethyl]-2-methoxyacetamide has been explored in several preclinical studies for its potential therapeutic effects. Research has indicated that this compound may exhibit inhibitory activity against various enzymes involved in inflammatory pathways. By modulating these pathways, N-[2-(cyclopent-3-en-1-yl)ethyl]-